Cas no 338966-91-9 ((E)-N-{[6-(4-methylphenoxy)pyridin-3-yl]methylidene}hydroxylamine)

(E)-N-{[6-(4-methylphenoxy)pyridin-3-yl]methylidene}hydroxylamine structure
338966-91-9 structure
Product Name:(E)-N-{[6-(4-methylphenoxy)pyridin-3-yl]methylidene}hydroxylamine
CAS No:338966-91-9
MF:C13H12N2O2
MW:228.246582984924
CID:5736624
PubChem ID:9637338
Update Time:2023-11-10

(E)-N-{[6-(4-methylphenoxy)pyridin-3-yl]methylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • (NE)-N-[[6-(4-methylphenoxy)pyridin-3-yl]methylidene]hydroxylamine
    • (E)-N-{[6-(4-methylphenoxy)pyridin-3-yl]methylidene}hydroxylamine
    • 6L-307S
    • MLS000326233
    • CHEMBL3194660
    • 338966-91-9
    • 6-(4-methylphenoxy)nicotinaldehyde oxime
    • SMR000170381
    • AKOS005096010
    • 3-Pyridinecarboxaldehyde, 6-(4-methylphenoxy)-, oxime
    • Inchi: 1S/C13H12N2O2/c1-10-2-5-12(6-3-10)17-13-7-4-11(8-14-13)9-15-16/h2-9,16H,1H3/b15-9+
    • InChI Key: SKUYZBMELOBMFU-OQLLNIDSSA-N
    • SMILES: O(C1C=CC(/C=N/O)=CN=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 228.089877630g/mol
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.7Ų
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